Cas no 796884-21-4 (1,3,4-Oxadiazole, 2,5-bis[4-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]-)

1,3,4-Oxadiazole, 2,5-bis[4-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]- structure
796884-21-4 structure
Product Name:1,3,4-Oxadiazole, 2,5-bis[4-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]-
CAS No:796884-21-4
MF:C44H30N6O
MW:658.74860906601
CID:532393
PubChem ID:71402785
Update Time:2025-04-19

1,3,4-Oxadiazole, 2,5-bis[4-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole, 2,5-bis[4-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]-
    • 2,5-bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]-1,3,4-oxadiazole
    • DTXSID50823741
    • 2,5-Bis[4-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]-1,3,4-oxadiazole
    • 796884-21-4
    • Inchi: 1S/C44H30N6O/c1-5-13-31(14-6-1)39-29-41(33-17-9-3-10-18-33)49(47-39)37-25-21-35(22-26-37)43-45-46-44(51-43)36-23-27-38(28-24-36)50-42(34-19-11-4-12-20-34)30-40(48-50)32-15-7-2-8-16-32/h1-30H
    • InChI Key: RIJIRGCSHPNYCR-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)N2C(C3C=CC=CC=3)=CC(C3C=CC=CC=3)=N2)=NN=C1C1C=CC(=CC=1)N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 658.24810960g/mol
  • Monoisotopic Mass: 658.24810960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 8
  • Complexity: 970
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.7
  • Topological Polar Surface Area: 74.6Ų

1,3,4-Oxadiazole, 2,5-bis[4-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]- Related Literature

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